Cas no 2413886-74-3 (tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate
• CAS No: 2413886-74-3
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5993862
• PubChem ID: 165779848
• Update Time: 2025-06-25

tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665718
• tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate
• 2413886-74-3

• Inchi： 1S/C13H25NO4/c1-12(2,3)18-11(16)14(4)13(5-8-15)6-9-17-10-7-13/h15H,5-10H2,1-4H3
• InChI Key： YYVKTFSXDVJPRH-UHFFFAOYSA-N
• SMILES： O1CCC(CCO)(CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate

tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate (CAS No. 2413886-74-3): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate (CAS No. 2413886-74-3) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its tert-butyl and carbamate functionalities, offers a range of properties that make it an attractive candidate for both academic and industrial investigations.

The chemical structure of tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate is composed of a tert-butyl group, an N-methylcarbamate moiety, and a 4-(2-hydroxyethyl)oxan-4-yl substituent. The tert-butyl group provides steric hindrance and stability, while the carbamate functionality imparts reactivity and functional versatility. The 4-(2-hydroxyethyl)oxan-4-yl substituent adds hydrophilic properties, making the compound suitable for applications in aqueous environments.

Recent studies have highlighted the potential of tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been explored, with promising results in improving the solubility and bioavailability of poorly soluble drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can enhance the delivery of anticancer drugs by forming stable prodrugs that are activated under specific physiological conditions.

In addition to its applications in drug delivery, tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate has shown potential as a precursor for the synthesis of more complex molecules. Its reactive carbamate group can be readily modified through various chemical reactions, such as amidation, esterification, and alkylation. This versatility makes it an ideal starting material for the development of new pharmaceuticals and materials.

The safety profile of tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate has also been evaluated in several studies. Toxicological assessments have indicated that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in biomedical applications. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

In the realm of chemical synthesis, tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate has been utilized as a protecting group for amino functionalities. Its stability under various reaction conditions allows for selective deprotection, which is crucial in multistep synthetic processes. This property has been leveraged in the synthesis of complex peptides and proteins, where precise control over functional groups is essential.

The environmental impact of tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate has also been considered in recent research. Studies have shown that this compound can be degraded under certain environmental conditions, reducing its potential for long-term environmental accumulation. This characteristic aligns with the growing emphasis on green chemistry principles and sustainable practices in the chemical industry.

In conclusion, tert-butyl N-[4-(2-hydroxyethyl)oxan-4-yl]-N-methylcarbamate (CAS No. 2413886-74-3) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and favorable properties make it a valuable tool for scientists and researchers working on drug delivery systems, chemical synthesis, and environmental sustainability. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.